Cas no 2680835-36-1 (6-(benzyloxy)carbonyl-2-(methoxycarbonyl)-6-azaspiro3.4octane-8-carboxylic acid)

• Product Name: 6-(benzyloxy)carbonyl-2-(methoxycarbonyl)-6-azaspiro3.4octane-8-carboxylic acid
• CAS No: 2680835-36-1
• MF: C₁₈H₂₁NO₆
• MW: 347.36244559288
• CID: 5625169
• PubChem ID: 165922898
• Update Time: 2025-06-23

6-(benzyloxy)carbonyl-2-(methoxycarbonyl)-6-azaspiro3.4octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28298118
• 6-[(benzyloxy)carbonyl]-2-(methoxycarbonyl)-6-azaspiro[3.4]octane-8-carboxylic acid
• 2680835-36-1
• 6-(benzyloxy)carbonyl-2-(methoxycarbonyl)-6-azaspiro3.4octane-8-carboxylic acid

• Inchi： 1S/C18H21NO6/c1-24-16(22)13-7-18(8-13)11-19(9-14(18)15(20)21)17(23)25-10-12-5-3-2-4-6-12/h2-6,13-14H,7-11H2,1H3,(H,20,21)
• InChI Key： HQJACOHBGROTLD-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2(CN(C(=O)OCC3C=CC=CC=3)CC2C(=O)O)C1)=O

Computed Properties

• Exact Mass: 347.13688739g/mol
• Monoisotopic Mass: 347.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.1Ų

Additional information on 6-(benzyloxy)carbonyl-2-(methoxycarbonyl)-6-azaspiro3.4octane-8-carboxylic acid

Comprehensive Overview of 6-(benzyloxy)carbonyl-2-(methoxycarbonyl)-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2680835-36-1)

In the rapidly evolving field of pharmaceutical and organic chemistry, 6-(benzyloxy)carbonyl-2-(methoxycarbonyl)-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2680835-36-1) has emerged as a compound of significant interest. This spirocyclic derivative is characterized by its unique structural features, including a benzyloxycarbonyl protecting group and a methoxycarbonyl moiety, which contribute to its versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of novel therapeutics targeting neurological and inflammatory diseases.

The compound's spiro[3.4]octane core is a key structural motif that enhances its stability and bioavailability, making it an attractive candidate for medicinal chemistry. Recent studies have highlighted its role in the synthesis of protease inhibitors and enzyme modulators, aligning with the growing demand for precision medicine. As the pharmaceutical industry shifts toward personalized treatments, 6-(benzyloxy)carbonyl-2-(methoxycarbonyl)-6-azaspiro[3.4]octane-8-carboxylic acid is gaining traction due to its ability to interact selectively with biological targets.

One of the most frequently asked questions in online searches is: "What are the applications of spirocyclic compounds in drug development?" This compound exemplifies the answer, as its azaspiro scaffold is widely utilized to improve drug-like properties such as solubility and metabolic stability. Additionally, its carboxylic acid functionality allows for further derivatization, enabling researchers to tailor its properties for specific therapeutic needs. This adaptability is crucial in addressing current challenges in drug design, such as overcoming resistance mechanisms in infectious diseases.

From an industrial perspective, the synthesis of 6-(benzyloxy)carbonyl-2-(methoxycarbonyl)-6-azaspiro[3.4]octane-8-carboxylic acid involves advanced techniques like asymmetric catalysis and green chemistry principles, reflecting the industry's commitment to sustainability. Environmental concerns have driven the adoption of solvent-free reactions and catalytic methods, which are often discussed in forums and research papers. This compound's synthesis aligns with these trends, making it a topic of interest for both academic and industrial chemists.

Another hot topic in the scientific community is the role of spirocycles in CNS drug discovery. The 6-azaspiro[3.4]octane framework in this compound has shown promise in crossing the blood-brain barrier, a critical factor for treating neurological disorders. With the rise of neurodegenerative conditions like Alzheimer's and Parkinson's disease, researchers are actively investigating similar scaffolds to develop next-generation therapies. This has led to increased searches for terms like "spirocyclic CNS drugs" and "azaspiro compounds in neurology," further underscoring the relevance of this compound.

In summary, 6-(benzyloxy)carbonyl-2-(methoxycarbonyl)-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2680835-36-1) represents a cutting-edge example of how innovative chemical structures can address contemporary medical challenges. Its multifaceted applications, from drug design to sustainable synthesis, position it as a valuable asset in modern chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the future of pharmaceutical innovation.